3-Bromoazocan-2-one

• Molecular Formula: C7H12BrNO
• Molecular Weight: 206.08 g/mol
• IUPAC Name: 3-bromoazocan-2-one
• InChI: InChI=1S/C7H12BrNO/c8-6-4-2-1-3-5-9-7(6)10/h6H,1-5H2,(H,9,10)
• InChI Key: XWFHRFPXRGEOGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)NCC1)Br

Description

3-Bromoazocan-2-one is an eight-membered heterocyclic lactam featuring a bromine substituent at the third carbon and a ketone group at the second position. Azocanes (eight-membered rings with two nitrogen atoms) are less common than smaller lactams, such as pyrrolidinones or caprolactams, due to synthetic challenges associated with ring strain and conformational flexibility. The bromine atom in this compound enhances its utility as an intermediate in organic synthesis, particularly in nucleophilic substitution reactions, where it acts as a leaving group.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Reactivity Comparisons

a. 3-Bromocaprolactam (6-membered brominated lactam):

• Structure : A six-membered lactam with bromine at the third position.
• Reactivity : Smaller rings exhibit higher ring strain, increasing susceptibility to ring-opening reactions. Bromine in 3-bromocaprolactam undergoes nucleophilic substitution more readily than in 3-bromoazocan-2-one due to reduced steric hindrance in the smaller ring .
• Applications : Used in polymer modification and as a precursor for bioactive molecules.

b. 3-Bromopropylamine Hydrochloride (linear brominated amine):

• Structure : A linear tertiary amine with a terminal bromine atom.
• Reactivity : Bromine serves as a leaving group in alkylation or cyclization reactions. For example, it was used to synthesize a benzothiazolone derivative via nucleophilic substitution (see ) .
• Key Difference : Unlike 3-bromoazocan-2-one, this compound lacks a cyclic structure, limiting its utility in forming rigid heterocycles.

c. 2-Bromoazocan-1-one (hypothetical isomer):

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Reactivity
3-Bromoazocan-2-one	~206.08	Not reported	Moderate in DMSO	Nucleophilic substitution at C3
3-Bromocaprolactam	~178.03	95–98	High in THF	Ring-opening polymerization
3-Bromopropylamine HCl	~178.48	108–110	High in water	SN2 reactions, cyclization

Notes:

• Solubility data for 3-bromoazocan-2-one is inferred from analogous lactams.
• The higher molecular weight and conformational flexibility of 3-bromoazocan-2-one may reduce crystallization tendencies compared to smaller lactams.

Research Findings and Challenges

• Ring-Size Effects : Larger lactams like 3-bromoazocan-2-one exhibit slower reaction kinetics in substitution reactions compared to smaller analogs due to reduced electrophilicity and steric accessibility.
• Synthetic Limitations : Azocane derivatives are less explored than six- or seven-membered lactams, partly due to difficulties in ring closure and purification.
• Relevance : The use of 3-bromopropylamine HCl in benzothiazolone synthesis underscores brominated amines’ versatility, suggesting analogous pathways for 3-bromoazocan-2-one in macrocycle synthesis .